1-Bromo-3,5-difluorobenzene

• IUPAC Name: 1-bromo-3,5-difluorobenzene
• InChI: InChI=1S/C6H3BrF2/c7-4-1-5(8)3-6(9)2-4/h1-3H
• InChI Key: JHLKSIOJYMGSMB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)F
• Molecular Formula: C6H3BrF2
• DSSTOX Substance ID: DTXSID90196724
• Molecular Weight: 192.99 g/mol
• Physical Description: Liquid; [Alfa Aesar MSDS]
• CAS RN: 461-96-1

Description

1-Bromo-3,5-difluorobenzene is a chemical compound with the molecular formula BrC6H3F2. It has a molecular weight of 192.99. It is used as a fluorinated building block in the synthesis of various chemical compounds.

Synthesis Analysis

1-Bromo-3,5-difluorobenzene can be synthesized by adding a 50% aqueous solution of KOH to a mixture of 1-bromo-5,5,6,6-tetrafluorocyclohex-1-ene and triethylbenzylammonium chloride at 30-35°C for 30 minutes. It has also been used in the synthesis of 4-bromo-2,6-difluorobenzoic acid.

Molecular Structure Analysis

The molecular structure of 1-Bromo-3,5-difluorobenzene consists of a benzene ring with bromine and fluorine substituents. The InChI string representation is InChI=1S/C6H3BrF2/c7-4-1-5(8)3-6(9)2-4/h1-3H.

Chemical Reactions Analysis

1-Bromo-3,5-difluorobenzene reacts with KOH in the synthesis process mentioned above. It can also participate in Stille reactions.

Physical And Chemical Properties Analysis

1-Bromo-3,5-difluorobenzene is a clear colorless to light yellow liquid. It has a refractive index of 1.499, a boiling point of 140°C, and a density of 1.676 g/mL at 25°C.

Scientific Research Applications

Organic Synthesis

1-Bromo-3,5-difluorobenzene is a valuable building block in organic synthesis. It is particularly useful in the synthesis of various aromatic compounds due to its reactivity as an electrophile. , which is a precursor for more complex molecules used in pharmaceuticals and agrochemicals.

Pharmaceutical Research

In pharmaceutical research, 1-Bromo-3,5-difluorobenzene serves as a key intermediate. . Its incorporation into drug molecules can significantly affect the biological activity, making it a compound of interest in drug design and discovery.

Material Science

. These materials have applications in display technologies and electronic devices, benefiting from the thermal stability and electro-optic properties imparted by the difluorobenzene moiety.

Environmental Studies

This compound is also relevant in environmental studies. Its reactivity and potential effects on ozone and ultraviolet light make it a subject of study in atmospheric chemistry. .

Biochemistry Research

In biochemistry, 1-Bromo-3,5-difluorobenzene is used in the study of enzyme-catalyzed reactions and biochemical pathways. .

Safety and Hazards

1-Bromo-3,5-difluorobenzene is classified as a flammable liquid and vapor. It is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, and may cause damage to organs through prolonged or repeated exposure. It is also very toxic to aquatic life with long-lasting effects.

Mechanism of Action

Target of Action

1-Bromo-3,5-difluorobenzene is a chemical compound used in the synthesis of various pharmaceutical agents . It has been used in the synthesis of selective antagonists for GluN2C/GluN2D and COX-2 inhibitors . These targets play crucial roles in neurological and inflammatory processes respectively.

Biochemical Pathways

The specific biochemical pathways affected by 1-Bromo-3,5-difluorobenzene depend on the final compound it is used to synthesize. For instance, when used to synthesize COX-2 inhibitors, it can affect the arachidonic acid pathway, leading to reduced production of prostaglandins and thus alleviating inflammation .

Result of Action

The molecular and cellular effects of 1-Bromo-3,5-difluorobenzene are largely dependent on the compounds it is used to synthesize. For example, when used in the synthesis of COX-2 inhibitors, the resulting compound can reduce inflammation at the cellular level .

Action Environment

The action, efficacy, and stability of 1-Bromo-3,5-difluorobenzene can be influenced by various environmental factors. For instance, it is a flammable liquid and vapor, and it may cause damage to organs through prolonged or repeated exposure . Therefore, it should be handled with care, avoiding open flames and high temperatures . It should also be stored in a cool, dry, and well-ventilated place .

Synthesis routes and methods

Procedure details

In a particularly preferred embodiment of the present invention, Br2 is mixed with a starting material selected from the group consisting of 2-fluoroaniline, 4-fluoroaniline, 2,4-difluoroaniline or a mixture thereof. The Br2 is reacted with the selected starting material to form a corresponding intermediate material selected from the group consisting of 2-bromo-4-fluoroaniline.HBr, 4-bromo-2-fluoroaniline.HBr, 2-bromo-4,6-difluoroaniline.HBr and mixtures thereof. The resulting intermediate material then is mixed with a deaminating agent comprising NaNO2 and H3PO2. The intermediate material then is deaminated, under deaminating conditions, so as to form the desired end product, 3-bromofluorobenzene or 1-bromo-3,5-difluorobenzene.

Q & A

Q1: What is the significance of the photo-induced reaction of 1-Bromo-3,5-difluorobenzene with trimethyl phosphite?

A: This reaction offers a selective method for synthesizing 3,5-difluorophenyl phosphonate ester []. The photo-induced process allows for the direct formation of the desired product with high selectivity, minimizing the formation of unwanted byproducts. This contrasts with the reaction using 1,3,5-trichlorobenzene, which exhibits lower selectivity due to the reactivity of the chlorine atoms towards trimethyl phosphite.

Q2: How does the presence of fluorine atoms in 1-Bromo-3,5-difluorobenzene influence its reactivity compared to 1,3,5-trichlorobenzene?

A: The fluorine atoms in 1-Bromo-3,5-difluorobenzene play a crucial role in its selective reactivity with trimethyl phosphite []. While chlorine atoms in 1,3,5-trichlorobenzene can also react with trimethyl phosphite, leading to multiple byproducts, fluorine atoms are inert under the same reaction conditions. This difference in reactivity highlights the importance of fluorine substitution in controlling reaction pathways and achieving high selectivity.

Q3: Can 1-Bromo-3,5-difluorobenzene be used as a starting material for more complex molecules?

A: Yes, 1-Bromo-3,5-difluorobenzene serves as a valuable precursor in organic synthesis. For example, it can be transformed into 5,7-difluoroindan-1-one through a multi-step synthesis []. This intermediate subsequently enables the synthesis of the 5,7-difluoro-analogue of the naturally occurring compound, cannabispirenone-B. This example highlights the versatility of 1-Bromo-3,5-difluorobenzene in constructing complex molecular frameworks.

Q4: Are there efficient synthetic strategies for producing 1-Bromo-3,5-difluorobenzene?

A: Research has focused on optimizing the bromination of meta-difluorobenzene to produce 1-Bromo-3,5-difluorobenzene []. Gas Chromatography-Mass Spectrometry (GC-MS) analysis revealed that reaction conditions significantly influence the selectivity towards the desired product. This emphasizes the importance of carefully controlling reaction parameters to maximize yield and minimize the formation of byproducts like 1-bromo-2,4-difluorobenzene, 1-bromo-2,6-difluorobenzene, and dibromides.

Q5: What are the applications of Tris(difluorophenyl) methyl methacrylate derivatives synthesized from difluorobromobenzene isomers?

A: Tris(difluorophenyl) methyl methacrylate derivatives, prepared from 1-bromo-3,5-difluorobenzene, 1-bromo-2,4-difluorobenzene, and 1-bromo-3,4-difluorobenzene, hold potential applications in materials science []. The "one-pot" synthesis of these compounds, involving Grignard reagent formation and reaction with diethyl carbonate followed by methacryloyl chloride, offers a streamlined approach for their preparation. Further studies on their methanolysis and potential applications in polymer chemistry are underway.